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Compound of Interest

Compound Name: N-(3-Iodopyridin-4-yl)pivalamide

Cat. No.: B049149 Get Quote

Essential Safety and Handling Guide for N-(3-
Iodopyridin-4-yl)pivalamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of N-
(3-Iodopyridin-4-yl)pivalamide. Adherence to these procedures is essential to ensure a safe

laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
N-(3-Iodopyridin-4-yl)pivalamide is a compound that requires careful handling due to its

potential hazards. Based on data from similar chemical structures, it should be considered toxic

if it comes into contact with skin and potentially fatal if swallowed.[1][2] Appropriate personal

protective equipment is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always use two

pairs of gloves (double-

gloving).[3][4]

Body Protection Laboratory coat
A fully fastened lab coat is

required.[5]

Eye Protection Safety goggles or face shield

Must be worn at all times to

protect against splashes.[3][4]

[6]

Respiratory Protection Air-purifying respirator
Use in a well-ventilated area or

under a fume hood.[2][3]

Operational Plan: Handling and Storage
A systematic approach to handling and storing N-(3-Iodopyridin-4-yl)pivalamide is crucial for

safety and maintaining the integrity of the compound.

Experimental Workflow
The following diagram outlines the standard operating procedure for working with N-(3-
Iodopyridin-4-yl)pivalamide.
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Workflow for Handling N-(3-Iodopyridin-4-yl)pivalamide
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Dissolve in appropriate solvent
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Dispose of waste
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Storage
Proper storage is essential to maintain the stability of the compound and prevent accidental

exposure.

Storage Condition Recommendation

Temperature Store in a cool, dry place.[1]

Container
Keep in a tightly sealed, clearly labeled

container.[1][7]

Ventilation Store in a well-ventilated area.[1][7]

Incompatibilities
Keep away from strong oxidizing agents and

strong acids.[1]

Disposal Plan
The disposal of N-(3-Iodopyridin-4-yl)pivalamide and associated waste must be handled in

accordance with institutional and local regulations for hazardous chemical waste.

Waste Segregation and Disposal
All materials that come into contact with N-(3-Iodopyridin-4-yl)pivalamide are to be treated as

hazardous waste.
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Waste Type Disposal Procedure

Solid Waste

Contaminated gloves, weigh boats, and other

solid materials should be collected in a

designated, sealed hazardous waste container.

[8]

Liquid Waste

Unused solutions and reaction mixtures should

be collected in a sealed, labeled hazardous

waste container. Do not pour down the drain.[9]

Empty Containers

Empty containers should be triple-rinsed with a

suitable solvent, and the rinsate collected as

hazardous liquid waste.

The following diagram illustrates the decision-making process for the proper disposal of waste

generated during the handling of N-(3-Iodopyridin-4-yl)pivalamide.

Disposal Plan for N-(3-Iodopyridin-4-yl)pivalamide Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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